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Compound of Interest

Compound Name: CNQX disodium salt

Cat. No.: B1662576

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the handling, storage, and use of CNQX
disodium salt.

Frequently Asked Questions (FAQSs)
Q1: Is CNQX disodium salt light sensitive?

Yes, CNQX disodium salt is light sensitive. It is recommended to protect the solid compound
and its solutions from light to prevent potential degradation.[1][2]

Q2: How should | store CNQX disodium salt?

The solid form of CNQX disodium salt should be stored desiccated at room temperature and
protected from light.[1][2] Stock solutions can be stored at -20°C for up to one month.[3][4] It is
advisable to aliquot solutions after preparation to avoid repeated freeze-thaw cycles.[5][6]

Q3: What is the solubility of CNQX disodium salt?

CNQX disodium salt is soluble in water. The solubility is reported to be up to 10 mM, 20 mM,
or 25 mM depending on the supplier.[7] One supplier specifies a solubility of >2 mg/mL in
warmed water.[1]

Q4: My CNQX disodium salt changed color upon weighing. Is it degraded?
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It is normal for CNQX disodium salt, which is a hygroscopic solid, to change color (e.g., to a
brown or yellow solid) upon contact with air.[3] This should not affect its performance, but it is

recommended to store the material in a sealed container.[3]
Q5: What is the mechanism of action of CNQX?

CNQX is a potent and competitive antagonist of AMPA and kainate receptors, which are
ionotropic glutamate receptors.[8] It also acts as an antagonist at the glycine modulatory site of
the NMDA receptor complex, although with a lower affinity.

Troubleshooting Guide
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Issue

Possible Cause

Recommendation

Compound is difficult to

dissolve.

The solution may be at too
high a concentration. The
compound may require

warming to fully dissolve.

Try preparing a more dilute
solution. Gently warm the
solution to aid dissolution, as
some suppliers suggest using
warmed water.[1] Ensure the

water is of high purity.

Stock solution appears non-

uniform or sticky.

This has been reported by
other users. The compound

can be sticky.

Vortex the stock solution
thoroughly before making
dilutions to ensure

homogeneity.

Precipitate forms in the stock

solution after storage.

The solution may have
become too concentrated upon
freezing, or the storage time

may have been exceeded.

Before use, equilibrate the
solution to room temperature
and ensure any precipitate has
redissolved. If it does not
redissolve, it is best to prepare

a fresh solution.

Variability in experimental

results between batches.

The molecular weight of CNQX
disodium salt hydrate can be
batch-specific due to varying

degrees of hydration.

Always use the batch-specific
molecular weight provided on
the certificate of analysis when
calculating concentrations for

your stock solutions.

Unexpected biological effects

observed.

CNQX can have off-target
effects, such as acting on the
glycine site of NMDA receptors
or increasing GABA-mediated
synaptic transmission through
an AMPA/kainate receptor-

independent mechanism.

Be aware of the potential for
off-target effects and include
appropriate controls in your
experiments to isolate the
effects on AMPA/kainate

receptors.

Quantitative Data Summary

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://www.sigmaaldrich.com/US/en/product/sigma/c239
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Troubleshooting & Optimization
Check Availability & Pricing

Property Value Source
) 276.12 g/mol (anhydrous
Molecular Weight )
basis)
Molecular Formula CoHz2NaNaz04

Purity =>98% (HPLC)
ICso0 for AMPA receptors 0.3 uM
ICso for Kainate receptors 1.5uM
ICso for NMDA receptor
o 25 uM
(glycine site)
Solubility in Water 10 mM - 25 mM [7]

Experimental Protocols
Preparation of a 10 mM Stock Solution of CNQX

Disodium Salt

Materials:

Vortex mixer

Aluminum foil

Procedure:

High-purity sterile water

Calibrated analytical balance

CNQX disodium salt (use batch-specific molecular weight for calculations)

Sterile microcentrifuge tubes or vials

o Determine the mass required: Using the batch-specific molecular weight (MW) from the

certificate of analysis, calculate the mass of CNQX disodium salt needed to prepare your
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desired volume of a 10 mM stock solution. For example, for 1 mL of a 10 mM solution with a
MW of 276.12 g/mol :

o Mass (g) =210 mmol/L*1 mL* (1 L/1000 mL)* 276.12 g/mol = 0.0027612 g = 2.76 mg

e Weigh the compound: In a controlled environment with minimal light exposure, carefully
weigh the calculated amount of CNQX disodium salt. As the compound is hygroscopic,
perform this step as quickly as possible.

o Dissolution: Add the weighed CNQX disodium salt to a sterile microcentrifuge tube. Add the
calculated volume of high-purity sterile water.

e Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved. The
solution should be clear. If dissolution is slow, gentle warming may be applied.

o Protection from light: Wrap the tube in aluminum foil to protect the solution from light.

o Storage: For immediate use, keep the solution on ice and protected from light. For long-term
storage, aliquot the stock solution into smaller, single-use volumes in light-protected tubes
and store at -20°C for up to one month.[3][4] Avoid repeated freeze-thaw cycles.[5][6]

Quality Control:
 Visually inspect the solution to ensure it is free of particulates.

» Before use, allow frozen aliquots to thaw completely at room temperature and vortex briefly
to ensure homogeneity.

Visualizations
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Weigh CNQX Disodium Salt
(Protect from light)

:

Dissolve in sterile water

:

Vortex until fully dissolved

:
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Store at -20°C

:

Thaw and use in experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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